Cas no 2228711-36-0 (tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate
• CAS No: 2228711-36-0
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 6259381
• PubChem ID: 165825567
• Update Time: 2025-06-27

tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate
• 2228711-36-0
• EN300-1900546
• tert-butyl N-[4-(3-aminopropanoyl)-2-chlorophenyl]carbamate

• Inchi： 1S/C14H19ClN2O3/c1-14(2,3)20-13(19)17-11-5-4-9(8-10(11)15)12(18)6-7-16/h4-5,8H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： ZFFJGQLRTQSDGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(CCN)=O

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228711-36-0 and Product Name: Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate

The compound with the CAS number 2228711-36-0 and the product name Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further exploration in therapeutic research.

At the core of this compound's identity is its Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate moiety, which plays a crucial role in determining its chemical properties and interactions. The presence of the tert-butyl group provides steric hindrance, influencing the compound's solubility and metabolic stability. Meanwhile, the chlorophenyl ring introduces electrophilic centers that can participate in various chemical reactions, enhancing its utility in synthetic pathways. The 3-aminopropanoyl chain further extends the molecular complexity, offering opportunities for modifications that could tailor its biological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in developing novel therapeutic agents. The carbamate functional group in this compound is particularly noteworthy, as it has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. Studies have demonstrated that carbamates can interact with biological targets such as enzymes and receptors, leading to modulation of cellular processes. The specific arrangement of atoms in Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate may contribute to its ability to bind effectively to these targets, thereby influencing its pharmacological profile.

In the context of drug discovery, the synthesis and characterization of this compound represent a significant step forward. The structural features of Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate make it an attractive scaffold for further derivatization. Researchers have been exploring various strategies to modify this compound's structure, aiming to enhance its potency, selectivity, and pharmacokinetic properties. For instance, alterations to the tert-butyl group or the chlorophenyl ring could lead to compounds with improved biological activity or reduced toxicity.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of carbamates may have therapeutic benefits in conditions such as neurodegenerative diseases, autoimmune disorders, and cancer. The unique combination of functional groups in Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate suggests that it could serve as a valuable starting point for developing new drugs targeting these conditions. By leveraging advanced synthetic techniques and computational modeling, scientists are able to predict and design molecules with enhanced pharmacological properties.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The case of Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate exemplifies this principle. Through rigorous testing and optimization, researchers can identify compounds that exhibit desirable therapeutic effects while minimizing adverse reactions. This process often involves high-throughput screening, structural biology techniques, and pharmacokinetic studies to ensure that new drugs are both effective and safe for clinical use.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The compound with CAS No. 2228711-36-0 represents a testament to the progress being made in pharmaceutical chemistry. By exploring innovative molecular designs like Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate, scientists are paving the way for new treatments that could improve patient outcomes across a variety of medical conditions. The ongoing research in this area underscores the importance of continued investment in drug discovery and development.

In conclusion, the compound with CAS No. 2228711-36-0 and its product name Tert-butyl N-4-(3-aminopropanoyl)-2-chlorophenylcarbamate hold great promise for advancing pharmaceutical science. Its unique structural features and potential biological activities make it a compelling subject for further study. As research progresses, we can expect to see more derivatives and analogs being developed, each with the potential to address specific therapeutic challenges. The journey from laboratory discovery to clinical application is long and complex, but compounds like this one offer hope for a future where diseases are treated more effectively and safely.